(Z)-methyl 2-(6-chloro-2-(isobutyrylimino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-chloro-2-(2-methylpropanoylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C14H15ClN2O3S/c1-8(2)13(19)16-14-17(7-12(18)20-3)10-5-4-9(15)6-11(10)21-14/h4-6,8H,7H2,1-3H3
• InChI Key: HIXJZFJEENPUQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N=C1N(C2=C(S1)C=C(C=C2)Cl)CC(=O)OC
• Molecular Formula: C14H15ClN2O3S
• Molecular Weight: 326.8 g/mol

Description

Benzo[d]thiazole derivatives are a class of compounds that have been studied for their potential biological activities. They are characterized by the presence of a benzo[d]thiazole ring, which is a fused ring system containing a benzene ring and a thiazole ring.

Synthesis Analysis

The synthesis of benzo[d]thiazole derivatives often involves the reaction of 2-aminobenzenethiol with various electrophiles. The specific synthesis route for “(Z)-methyl 2-(6-chloro-2-(isobutyrylimino)benzo[d]thiazol-3(2H)-yl)acetate” is not available in the sources I found.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole derivatives is characterized by a fused ring system containing a benzene ring and a thiazole ring. The specific molecular structure of “this compound” would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives can undergo a variety of chemical reactions, depending on the specific substituents present on the ring system. Without specific information on “this compound”, it’s difficult to predict its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[d]thiazole derivatives can vary widely, depending on the specific substituents present on the ring system. These properties could include solubility, melting point, boiling point, and stability.

Scientific Research Applications

Anticancer Applications

Benzimidazole-thiazole derivatives, including those similar to the specified compound, have been explored for their anticancer properties. For example, Nofal et al. (2014) synthesized new benzimidazole-thiazole derivatives and evaluated their cytotoxic activity against HepG2 (liver cancer) and PC12 (adrenal gland cancer) cell lines, finding some derivatives with promising anticancer activity (Nofal, Soliman, El-Karim, El-Zahar, Srour, Sethumadhavan, & Maher, 2014).

Antimicrobial Activity

Several studies have highlighted the antimicrobial potential of benzothiazole derivatives. Turan-Zitouni et al. (2004) synthesized 2-[(benzazole-2-yl)thioacetylamino]thiazole derivatives and tested them for antimicrobial activity, showing that some derivatives exhibited significant antimicrobial properties (Turan-Zitouni, Demirayak, Ozdemir, Kaplancikli, & Yildiz, 2004). Similarly, Kaplancıklı et al. (2004) reported the synthesis and antimicrobial evaluation of benzoxazole/benzimidazole-thiazole derivatives, indicating significant activity against various bacteria and fungi (Kaplancıklı, Turan-Zitouni, Revial, & Guven, 2004).

Mechanism of Action

The mechanism of action of benzo[d]thiazole derivatives can vary widely, depending on their specific biological activity. Some benzo[d]thiazole derivatives have been studied for their antimycobacterial activity, and their mechanism of action may involve inhibition of specific enzymes in the mycobacterium.

Future Directions

Benzo[d]thiazole derivatives are a promising class of compounds for the development of new drugs, particularly for the treatment of tuberculosis. Future research may focus on the synthesis of new benzo[d]thiazole derivatives with improved activity and selectivity, as well as a better understanding of their mechanism of action.